Cas no 873312-23-3 (2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl)-)

• Product Name: 2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl)-
• CAS No: 873312-23-3
• MF: C₁₃H₁₇F₃N₂S
• MW: 290.347692251205
• MDL: MFCD14711333
• CID: 1875129
• Update Time: 2026-04-28

2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl)-

• MDL： MFCD14711333

Additional information on 2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl)-

Introduction to 2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl) and Its Applications in Modern Chemical Biology

The compound with the CAS number 873312-23-3, identified as 2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl), represents a significant advancement in the field of chemical biology. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a quinazolinethione core, combined with a tetrahydro scaffold and a trifluoromethyl group, endows it with distinctive chemical and pharmacological properties that make it a valuable candidate for further research and development.

Recent studies have highlighted the potential of quinazoline derivatives in various therapeutic applications. The quinazolinethione moiety is particularly noteworthy for its role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The structural integrity provided by the tetrahydro ring system enhances the molecule's solubility and bioavailability, while the electron-withdrawing nature of the trifluoromethyl group improves its binding affinity to biological targets. These features collectively contribute to the compound's efficacy in preclinical models.

In the realm of oncology, derivatives of 2(1H)-Quinazolinethione have shown remarkable promise as kinase inhibitors. The ability of this class of compounds to selectively inhibit aberrantly active kinases involved in tumor growth and progression has made them a focal point of investigation. The specific modification at the 6-(1,1-dimethylethyl) position further refines the molecule's pharmacokinetic profile, ensuring better target engagement and reduced off-target effects. This has been particularly observed in studies targeting tyrosine kinases, which play a crucial role in signal transduction pathways that drive cancer cell proliferation.

Beyond oncology, research indicates that 2(1H)-Quinazolinethione derivatives may have applications in managing inflammatory diseases. The quinazolinethione core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. By modulating these enzymes' activity, the compound may help mitigate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary findings suggest that the addition of a trifluoromethyl group enhances its anti-inflammatory properties by increasing metabolic stability and prolonging its half-life.

The synthesis of 2(1H)-Quinazolinethione,6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl) involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the quinazoline ring system followed by functional group transformations to introduce the thione moiety and other substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, it has shown promise in reducing inflammation by suppressing pro-inflammatory cytokine production. These findings are supported by animal models where treatment with this compound has led to significant reductions in tumor volume and improved survival rates.

One of the most compelling aspects of 2(1H)-Quinazolinethione derivatives is their potential for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule—such as replacing the thione group with other sulfur-containing moieties or altering the substitution pattern on the tetrahydro ring—researchers can gain deeper insights into how structural changes affect biological activity. This approach has already led to the identification of several novel analogs with enhanced potency and selectivity.

The development of this compound also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been instrumental in predicting how different modifications will impact binding affinity and metabolic stability. By leveraging these tools alongside traditional experimental methods, researchers can accelerate the discovery process significantly.

Looking ahead, 2(1H)-Quinazolinethione derivatives, including those with CAS number 873312-23-3, are poised to play a pivotal role in next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, 6-(1,1-dimethylethyl)-5,6,7,8-tetrahydro-4-(trifluoromethyl) analogs will likely find applications beyond oncology and inflammation management into areas such as neurodegenerative disorders and infectious diseases where kinase inhibition or anti-inflammatory effects are beneficial.